Cas no 61788-25-8 (1h-indole-3-carboxylic acid benzylamide)

• Product Name: 1h-indole-3-carboxylic acid benzylamide
• CAS No: 61788-25-8
• MF: C₁₆H₁₄N₂O
• MW: 250.295163631439
• MDL: MFCD03305733
• CID: 955123
• PubChem ID: 1481813
• Update Time: 2025-04-19

1h-indole-3-carboxylic acid benzylamide Chemical and Physical Properties

Names and Identifiers

• 1h-indole-3-carboxylic acid benzylamide
• N-Benzyl-1H-indole-3-carboxamide
• (N-Benzyl)indol-3-carboxamid
• AC1LS3M3
• CTK5B3713
• indol-3-yl-N-benzylcarboxamide
• indole-3-carboxylic acid benzylamide
• N-Benzyl-3-indolcarboxamid
• SureCN8251765
• 6T-1487
• SCHEMBL8251765
• DTXSID50363233
• 61788-25-8
• AKOS008967468
• MFCD03305733

• MDL： MFCD03305733
• Inchi： 1S/C16H14N2O/c19-16(18-10-12-6-2-1-3-7-12)14-11-17-15-9-5-4-8-13(14)15/h1-9,11,17H,10H2,(H,18,19)
• InChI Key： TXDLQVDBWSBJJX-UHFFFAOYSA-N
• SMILES： O=C(C1=CNC2C=CC=CC1=2)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 250.110613074g/mol
• Monoisotopic Mass: 250.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 44.9Ų